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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of bismuth-doped holmium

materials in solid-state lasers, with a focus on holmium-doped bismuth silicate (Ho:BSO)

crystals. It includes key performance data, experimental protocols for crystal growth and laser

characterization, and insights into applications relevant to medical and research fields.

Introduction to Bismuth-Holmium Laser Materials
Solid-state lasers operating in the 2 µm wavelength region are of significant interest for a

variety of applications, including remote sensing, materials processing, and medicine. Holmium

(Ho³⁺) is a key rare-earth ion for generating laser emission in this spectral range due to its

favorable energy level structure, which allows for efficient laser operation. Bismuth-containing

host materials, such as bismuth silicate (Bi₁₂SiO₂₀, BSO) and bismuth germanate (Bi₄Ge₃O₁₂,

BGO), offer promising properties for hosting rare-earth ions like holmium. These materials are

characterized by their high refractive indices and low phonon energies, which can enhance the

radiative transition rates of the dopant ions.

The primary focus of this document is on Ho³⁺-doped bismuth silicate (Ho:BSO), a material that

has demonstrated efficient continuous-wave (CW) laser operation at approximately 2.1 µm.

Additionally, the concept of co-doping bismuth with other rare-earth ions, such as thulium, to
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sensitize holmium's laser transition will be discussed as a related and promising area of

research.

Key Performance Data
The performance of solid-state lasers is characterized by several key parameters, including

output power, slope efficiency, and laser wavelength. The following table summarizes the

reported performance of a Ho:BSO solid-state laser. For comparison, data for other holmium-

doped and bismuth-co-doped laser materials are also included.

Laser
Material

Pump
Waveleng
th (nm)

Laser
Waveleng
th (nm)

Maximum
Output
Power
(W)

Slope
Efficiency
(%)

Beam
Quality
(M²)

Referenc
e

Ho:BSO 1940.3 2109.8 0.73 38.8

1.09

(horizontal)

, 1.06

(vertical)

[1]

Ho:LSO 1910 2106.6 7.81 44.7

1.4 (x-

direction),

1.3 (y-

direction)

[2]

Tm,Ho:LuL

iF₄

Diode

Side-

Pumped

~2000

1.2 J/pulse

(Q-

switched)

6.5

(optical-to-

optical)

1.4 [3]

Tm/Bi co-

doped fiber
802 1901.6 0.0527 42.2

Not

Reported
[4]

Experimental Protocols
Crystal Growth: Ho:BSO via the Czochralski Method
The Czochralski method is a widely used technique for growing large, high-quality single

crystals.[5][6] The following protocol is a general guideline for the growth of Ho:BSO crystals.
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Materials and Equipment:

High-purity Bi₂O₃, SiO₂, and Ho₂O₃ powders

Platinum crucible

Czochralski crystal growth furnace with RF induction heating

Oriented seed crystal (e.g., <100> BSO)

Atmosphere control system (e.g., for growing in air or a controlled atmosphere)

Procedure:

Charge Preparation: Stoichiometrically mix the high-purity Bi₂O₃, SiO₂, and Ho₂O₃ powders.

The typical molar ratio for BSO is 6:1 (Bi₂O₃:SiO₂). The holmium doping concentration is

typically in the range of 1-5 at.%.

Melting: Place the mixed powders into a platinum crucible and heat it in the Czochralski

furnace to a temperature above the melting point of BSO (approximately 930 °C).

Melt Homogenization: Maintain the melt at a temperature slightly above the melting point for

several hours to ensure complete melting and homogenization.

Seeding: Lower a seed crystal, mounted on a rotating seed holder, until it just touches the

surface of the melt.

Crystal Pulling: Slowly pull the seed crystal upwards while simultaneously rotating it. Typical

pulling rates are in the range of 0.5-2 mm/h, and rotation rates are between 10-30 rpm.

Growth and Cooling: Carefully control the temperature of the melt and the pulling and

rotation rates to maintain a constant crystal diameter. After the desired crystal length is

achieved, slowly cool the crystal to room temperature over a period of several hours to days

to prevent cracking.
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The following is a generalized protocol for setting up and characterizing a continuous-wave

(CW) Ho:BSO solid-state laser.

Equipment:

Ho:BSO crystal

Pump source: A high-power, wavelength-tunable laser diode or a fiber laser operating at the

absorption peak of Ho:BSO (around 1940 nm).

Focusing lenses for the pump beam

Laser resonator mirrors: An input coupler (highly reflective at the laser wavelength and highly

transmissive at the pump wavelength) and an output coupler (partially reflective at the laser

wavelength).

Crystal mount with temperature control

Laser power meter

Spectrometer or wavemeter

Beam profiling camera for M² measurement

Procedure:

Crystal Preparation and Mounting: Ensure the Ho:BSO crystal has polished, parallel end

faces and is antireflection-coated for the pump and laser wavelengths. Mount the crystal in a

water-cooled copper block to efficiently dissipate heat.

Resonator Alignment:

Set up the pump source and focusing optics to focus the pump beam into the center of the

Ho:BSO crystal.

Place the input coupler and output coupler on either side of the crystal to form the laser

resonator.
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Align the mirrors to be parallel to the crystal faces and to each other using a low-power

alignment laser.

Laser Operation:

Gradually increase the pump power while monitoring for laser output with the power meter.

Optimize the resonator alignment to achieve the maximum output power.

Laser Characterization:

Output Power and Slope Efficiency: Measure the output power as a function of the

absorbed pump power. The slope of this curve gives the slope efficiency.

Laser Spectrum: Measure the output wavelength and spectral bandwidth using a

spectrometer or wavemeter.

Beam Quality (M² Measurement):

Use a lens to focus the laser beam.

Measure the beam diameter at multiple positions along the beam path, both near the

beam waist and in the far field, using a beam profiling camera.[1][7][8][9]

Fit the measured beam diameters to a hyperbolic function to determine the beam waist

and divergence.

Calculate the M² factor using the formula: M² = (π * w₀ * θ) / λ, where w₀ is the beam

waist radius, θ is the far-field divergence half-angle, and λ is the laser wavelength.[9]

Spectroscopic Characterization
Absorption Spectroscopy:

A broadband light source is passed through the Ho:BSO crystal.

The transmitted light is analyzed by a spectrometer.
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The absorption spectrum is obtained by comparing the spectrum of the light transmitted

through the crystal to a reference spectrum without the crystal. This allows for the

identification of the absorption bands of the Ho³⁺ ions.

Emission Spectroscopy:

The Ho:BSO crystal is excited by a pump source at one of its absorption wavelengths.

The resulting fluorescence is collected and analyzed by a spectrometer.

The emission spectrum reveals the wavelengths at which the Ho³⁺ ions emit light, which is

crucial for determining the potential lasing wavelengths.
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Click to download full resolution via product page

Caption: A typical experimental workflow for a diode-pumped Ho:BSO solid-state laser.
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Caption: Simplified energy level diagram for the 2.1 µm laser transition in Ho³⁺ ions.
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Caption: Mechanism of 2 µm laser interaction with biological tissue.
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Lasers operating in the 2 µm spectral region, such as those based on holmium, have significant

applications in medicine, particularly in surgery.[4][7][10][11][12][13][14] The primary reason for

their utility is the high absorption of light at this wavelength by water, which is a major

component of biological tissues.[10][12][14]

Surgical Procedures: The strong absorption of 2 µm radiation leads to rapid localized heating

and vaporization of tissue, enabling precise cutting and ablation with minimal collateral

damage to surrounding tissues.[11][14] This makes holmium lasers suitable for a wide range

of surgical applications, including:

Urology (e.g., lithotripsy, treatment of benign prostatic hyperplasia)

Orthopedics (e.g., arthroscopic surgery)

Ophthalmology

General surgery

Coagulation and Hemostasis: The thermal effects of the laser also lead to coagulation of

blood vessels, which provides excellent hemostasis (control of bleeding) during surgery.[7]

[10][12] The coagulation depth for 2 µm lasers is typically shallow (around 0.1-0.5 mm),

which is advantageous for minimizing thermal damage.[7][10][11]

Relevance to Drug Development Professionals
While solid-state lasers are not typically used directly in the synthesis of pharmaceuticals, their

applications in medicine and biological research can be highly relevant to the drug

development process:

Preclinical Research and Disease Models: Holmium lasers can be used to create precise

lesions in animal models to study disease progression and wound healing. This can be

valuable for testing the efficacy of new therapeutic agents. The ability to control the depth of

tissue ablation and coagulation allows for the creation of reproducible injury models.

Tissue Analysis and Diagnostics: Laser-based techniques, such as laser-induced breakdown

spectroscopy (LIBS) and Raman spectroscopy, can be used for the elemental and molecular

analysis of biological tissues. While not a direct application of Ho:BSO lasers, the
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development of novel 2 µm laser sources contributes to the broader field of laser-tissue

interaction and could enable new diagnostic modalities.

Surgical Device Development: For professionals involved in the development of medical

devices, understanding the properties and applications of different laser sources is crucial.

The data and protocols presented here can inform the design and integration of 2 µm laser

systems into new surgical and therapeutic devices.

Future Outlook
The development of new bismuth-holmium laser materials continues to be an active area of

research. Future work is likely to focus on:

Improving Crystal Quality: Further optimization of crystal growth processes to reduce defects

and improve the optical quality of Ho:BSO and other bismuth-containing host crystals.

Power Scaling: Investigating new laser architectures and cooling techniques to increase the

output power and efficiency of Ho:BSO lasers.

Co-doping Schemes: Exploring the use of other co-dopants with bismuth and holmium to

enhance pump absorption and energy transfer, potentially leading to more efficient and

versatile laser systems.

Exploring New Bismuth-Based Hosts: Investigating other bismuth-containing crystal and

glass compositions as hosts for holmium and other rare-earth ions to access new laser

wavelengths and improve laser performance.

In conclusion, bismuth-doped holmium solid-state lasers, particularly those based on Ho:BSO

crystals, represent a promising technology for generating 2 µm laser radiation with a wide

range of applications in medicine and scientific research. The continued development of these

materials and the laser systems based on them is expected to lead to new and improved tools

for surgeons, researchers, and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.xometry.com/resources/sheet/how-to-measure-laser-beam-quality/
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2024.1407963/full
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2024.1407963/full
https://ntrs.nasa.gov/api/citations/20160008987/downloads/20160008987.pdf
https://www.researchgate.net/publication/221907290_2_m_Laser_Sources_and_Their_Possible_Applications
https://en.wikipedia.org/wiki/Czochralski_method
https://www.researchgate.net/publication/260465486_Raman_spectroscopy_of_bismuth_silicon_oxide_single_crystals_grown_by_the_Czochralski_technique
https://shop.machinemfg.com/comprehensive-guide-to-measuring-laser-beam-quality-with-m2-measurement/
https://www.gentec-eo.com/blog/laser-beam-quality-measurement-m2
https://en.wikipedia.org/wiki/M_squared
https://www.mdpi.com/2304-6732/9/1/20
https://research.manchester.ac.uk/en/publications/holmium-yag-and-erbium-yag-laser-interaction-with-hard-and-soft-t
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458207/
https://www.altechna.com/whitepapers/2-%CE%BCm-from-research-to-industrial-applications/
https://www.edmundoptics.com/ViewDocument/2um-Medical-Laser-Applications_18.pdf
https://www.benchchem.com/product/b15486133#applications-of-bismuth-holmium-in-solid-state-lasers
https://www.benchchem.com/product/b15486133#applications-of-bismuth-holmium-in-solid-state-lasers
https://www.benchchem.com/product/b15486133#applications-of-bismuth-holmium-in-solid-state-lasers
https://www.benchchem.com/product/b15486133#applications-of-bismuth-holmium-in-solid-state-lasers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b15486133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

